8-(Hexahydro-1H-azepin-1-yl)-3,7-dihydro-3-methyl-7-(2-phenoxyethyl)-1 H-purine-2,6-dione
8-(Hexahydro-1H-azepin-1-yl)-3,7-dihydro-3-methyl-7-(2-phenoxyethyl)-1 H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
105522-56-3
VCID:
VC0024623
InChI:
InChI=1S/C20H25N5O3/c1-23-17-16(18(26)22-20(23)27)25(13-14-28-15-9-5-4-6-10-15)19(21-17)24-11-7-2-3-8-12-24/h4-6,9-10H,2-3,7-8,11-14H2,1H3,(H,22,26,27)
SMILES:
CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCCCCC3)CCOC4=CC=CC=C4
Molecular Formula:
C20H25N5O3
Molecular Weight:
383.4 g/mol
8-(Hexahydro-1H-azepin-1-yl)-3,7-dihydro-3-methyl-7-(2-phenoxyethyl)-1 H-purine-2,6-dione
CAS No.: 105522-56-3
Main Products
VCID: VC0024623
Molecular Formula: C20H25N5O3
Molecular Weight: 383.4 g/mol
| CAS No. | 105522-56-3 |
|---|---|
| Product Name | 8-(Hexahydro-1H-azepin-1-yl)-3,7-dihydro-3-methyl-7-(2-phenoxyethyl)-1 H-purine-2,6-dione |
| Molecular Formula | C20H25N5O3 |
| Molecular Weight | 383.4 g/mol |
| IUPAC Name | 8-(azepan-1-yl)-3-methyl-7-(2-phenoxyethyl)purine-2,6-dione |
| Standard InChI | InChI=1S/C20H25N5O3/c1-23-17-16(18(26)22-20(23)27)25(13-14-28-15-9-5-4-6-10-15)19(21-17)24-11-7-2-3-8-12-24/h4-6,9-10H,2-3,7-8,11-14H2,1H3,(H,22,26,27) |
| Standard InChIKey | ZIQGZKIBJUPBHB-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCCCCC3)CCOC4=CC=CC=C4 |
| Canonical SMILES | CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCCCCC3)CCOC4=CC=CC=C4 |
| Synonyms | 8-(Hexahydro-1H-azepin-1-yl)-3,7-dihydro-3-methyl-7-(2-phenoxyethyl)-1 H-purine-2,6-dione |
| PubChem Compound | 1084970 |
| Last Modified | Nov 11 2021 |
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